Cas no 104761-55-9 (Benzoic acid,2-[(3-fluoro-5,6,7,8-tetrahydro-2-naphthalenyl)carbonyl]-)

• Product Name: Benzoic acid,2-[(3-fluoro-5,6,7,8-tetrahydro-2-naphthalenyl)carbonyl]-
• CAS No: 104761-55-9
• MF: C₁₈H₁₅FO₃
• MW: 298.308308839798
• CID: 232604
• PubChem ID: 184383
• Update Time: 2025-04-19

Benzoic acid,2-[(3-fluoro-5,6,7,8-tetrahydro-2-naphthalenyl)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[(3-fluoro-5,6,7,8-tetrahydro-2-naphthalenyl)carbonyl]-
• 2-(3-fluoro-5,6,7,8-tetrahydronaphthalene-2-carbonyl)benzoic acid
• 2-[(3-fluoro-5,6,7,8-tetrahydro-2-naphthalenyl)carbonyl]benzoic acid
• 2-[(3-fluoro-5,6,7,8-tetrahydronaphthalen-2-yl)carbonyl]benzoic acid
• 2-< (3-fluoro-5,6,7,8-tetrahydro-2-naphthalenyl)carbonyl> benzoic acid
• AC1L4ES5
• AC1Q5U5K
• ACMC-20cnyj
• AG-J-91714
• AR-1D5743
• CTK4A3303
• 104761-55-9
• Benzoic acid, 2-((3-fluoro-5,6,7,8-tetrahydro-2-naphthalenyl)carbonyl)-
• DTXSID30146703

• Inchi： 1S/C18H15FO3/c19-16-10-12-6-2-1-5-11(12)9-15(16)17(20)13-7-3-4-8-14(13)18(21)22/h3-4,7-10H,1-2,5-6H2,(H,21,22)
• InChI Key： BNKKNCWCUWGPLO-UHFFFAOYSA-N
• SMILES： FC1C(C(C2C=CC=CC=2C(=O)O)=O)=CC2=C(C=1)CCCC2

Computed Properties

• Exact Mass: 298.10055
• Monoisotopic Mass: 298.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37